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Compound of Interest

Compound Name: Antiproliferative agent-44

Cat. No.: B12371131

Application Notes and Protocols:
Antiproliferative Agent-44

These application notes provide detailed protocols for the handling, storage, and use of
Antiproliferative agent-44, a potent inhibitor of cell proliferation. The information is intended
for researchers, scientists, and professionals in the field of drug development.

Product Information

e Product Name: Antiproliferative agent-44
e CAS Number: 3017217-08-9
o Appearance: Typically a solid at room temperature[1].

 Biological Activity: A potent proliferation inhibitor with IC50 values ranging from 1.61 to 2.02
HMIL]2][3].

Storage and Stability

Proper storage is crucial to maintain the stability and activity of Antiproliferative agent-44.
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Storage Condition Duration
Powder at -20°C 3 years[1]
Powder at 4°C 2 years[1]
In solvent at -80°C 6 months[1]
In solvent at -20°C 1 month[1]

This product is stable at ambient temperature for a few days during ordinary shipping and time
spent in Customs.[1]

Solubility

Antiproliferative agent-44 has low water solubility and is typically soluble in organic solvents.

Solvent Solubility (In Vitro)

DMSO Typically soluble (e.g., 10 mM)[1]

For in vivo applications, several formulations can be tested to accommodate for low water
solubility[1].

Experimental Protocols

This protocol describes the preparation of a concentrated stock solution for use in cell culture
experiments.

Materials:

Antiproliferative agent-44 powder

Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

o Determine the required volume of DMSO to achieve a 10 mM stock solution. The molecular
weight of Antiproliferative agent-44 is required for this calculation.

o Aseptically weigh the required amount of Antiproliferative agent-44 powder in a sterile
microcentrifuge tube.

e Add the calculated volume of sterile DMSO to the tube.
» Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.

« If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes and vortex
again to ensure complete dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C as per the stability data.
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Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12371131#antiproliferative-agent-44-solubility-and-
stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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